
Proper Disposal of (S)-TNG260: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (S)-TNG260

Cat. No.: B10861573

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This document provides essential

procedural guidance for the proper disposal of (S)-TNG260, a selective CoREST deacetylase

inhibitor. The following information is based on general laboratory safety protocols and should

be supplemented by the specific Safety Data Sheet (SDS) provided by the manufacturer and

your institution's environmental health and safety (EHS) guidelines.

Essential Safety and Handling Information
While a specific Safety Data Sheet for (S)-TNG260 is not publicly available, a general SDS for

similar compounds from suppliers like MedChemExpress provides crucial safety information.[1]

The chemical, physical, and toxicological properties of (S)-TNG260 have not been fully

investigated.[1] Therefore, it should be handled with care, assuming it is a potentially

hazardous substance.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling (S)-TNG260.
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Ventilation: Use the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, flush the affected area

with copious amounts of water and seek medical attention.[1]

Storage: Store (S)-TNG260 in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials.[1]

Quantitative Data Summary
The following table summarizes key information for (S)-TNG260 based on available data. Note

that comprehensive toxicological and environmental data are limited.

Parameter Information Source

Chemical Name (S)-TNG260 -

CAS Number 2935964-93-3 [2]

Molecular Formula C₂₀H₁₈FN₃O₂S -

Molecular Weight 383.44 g/mol -

Appearance Solid -

Storage Temperature

Powder: -20°C for 3 years. In

solvent: -80°C for 1 year,

-20°C for 1 month.

-

Solubility Soluble in DMSO -

Hazard Statements
Not fully characterized.

Assumed to be harmful.
[1]

Disposal Consideration

Dispose of as hazardous

waste in accordance with local

regulations.

[1]

Step-by-Step Disposal Protocol
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The proper disposal of (S)-TNG260 and its contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety. The following protocol outlines the

general steps for disposal.

Step 1: Waste Segregation and Collection

Designated Waste Container: All waste materials contaminated with (S)-TNG260, including

unused compound, solutions, contaminated pipette tips, tubes, and gloves, must be

collected in a designated hazardous waste container.

Container Compatibility: Ensure the waste container is made of a material compatible with

(S)-TNG260 and any solvents used.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "(S)-TNG260". The accumulation start date should also be clearly marked.

Step 2: Waste Storage

Secure Storage Area: Store the sealed hazardous waste container in a designated, secure

area, away from general laboratory traffic.

Secondary Containment: It is best practice to place the primary waste container within a

larger, chemically resistant secondary container to prevent spills.

Incompatible Wastes: Do not mix (S)-TNG260 waste with other incompatible chemical waste

streams.

Step 3: Final Disposal

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.

Licensed Waste Disposal Vendor: The EHS department will coordinate with a licensed

hazardous waste disposal vendor for the final treatment and disposal of the chemical waste

in compliance with all local, state, and federal regulations.

Experimental Protocol: Decontamination
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In the event of a small spill of (S)-TNG260, the following general decontamination procedure

can be followed. For large spills, evacuate the area and contact your institution's EHS

department immediately.

Materials:

Appropriate PPE (gloves, lab coat, safety glasses)

Absorbent material (e.g., vermiculite, sand, or chemical absorbent pads)

Decontaminating solution (e.g., a detergent solution, followed by a solvent rinse such as

ethanol)

Hazardous waste bags and container

Procedure:

Contain the Spill: Cover the spill with an absorbent material to prevent it from spreading.

Collect the Absorbed Material: Carefully collect the absorbent material and any contaminated

debris and place it in a labeled hazardous waste bag.

Decontaminate the Surface: Clean the spill area with a detergent solution, followed by a

rinse with a suitable solvent like ethanol.

Dispose of Contaminated Materials: All materials used for cleanup, including gloves and

wipes, must be placed in the hazardous waste bag.

Final Disposal: Seal the hazardous waste bag and place it in the designated hazardous

waste container for (S)-TNG260.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-
TNG260.
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Workflow for (S)-TNG260 Disposal
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Caption: Logical workflow for the safe disposal of (S)-TNG260.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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